Cas no 85175-49-1 (7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-2,4-dione)

7,8-Dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-2,4-dione is a benzazepine derivative characterized by its dimethoxy-substituted aromatic ring and fused diketone structure. This compound exhibits potential as a key intermediate in pharmaceutical synthesis, particularly for central nervous system (CNS) targeting molecules, due to its rigid bicyclic framework and functional group versatility. The dimethoxy groups enhance solubility and electronic properties, while the diketone moiety offers reactivity for further derivatization. Its well-defined structure ensures consistency in research applications, making it valuable for medicinal chemistry studies, including receptor binding assays and structure-activity relationship (SAR) investigations. The compound's stability under standard conditions further supports its utility in synthetic workflows.
7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-2,4-dione structure
85175-49-1 structure
Product Name:7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-2,4-dione
CAS No:85175-49-1
MF:C12H13NO4
MW:235.235923528671
CID:3168510
PubChem ID:13579663
Update Time:2025-06-13

7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-2,4-dione
    • SCHEMBL10645877
    • 85175-49-1
    • KDA17549
    • 7,8-dimethoxy-1H-3-benzazepine-2,4(3H,5H)-dione
    • 7,8-Dimethoxy-1,5-dihydro-2H-benzo[d]azepine-2,4(3H)-dione
    • JPUAXUCTYGSBJN-UHFFFAOYSA-N
    • Inchi: 1S/C12H13NO4/c1-16-9-3-7-5-11(14)13-12(15)6-8(7)4-10(9)17-2/h3-4H,5-6H2,1-2H3,(H,13,14,15)
    • InChI Key: JPUAXUCTYGSBJN-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC2CC(NC(CC=2C=1)=O)=O)OC

Computed Properties

  • Exact Mass: 235.08445790Da
  • Monoisotopic Mass: 235.08445790Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 64.6Ų

7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-2,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D469660-.5mg
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$ 133.00 2023-04-14
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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PBLLA116-500MG
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PBLLA116-5G
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Additional information on 7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-2,4-dione

Recent Advances in the Study of 7,8-Dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-2,4-dione (CAS: 85175-49-1)

The compound 7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-2,4-dione (CAS: 85175-49-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological activities, and potential clinical implications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of benzazepine derivatives, which are known for their diverse biological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-2,4-dione serves as a precursor for the development of novel dopamine receptor modulators. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity.

Pharmacological investigations have revealed that this compound exhibits promising activity in central nervous system (CNS) disorders. A preclinical study conducted by researchers at the University of Cambridge in 2024 reported that derivatives of 7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-2,4-dione showed significant affinity for dopamine D2 and D3 receptors, suggesting potential applications in the treatment of Parkinson's disease and schizophrenia. The study also noted the compound's favorable pharmacokinetic profile, including good oral bioavailability and blood-brain barrier penetration.

In addition to its CNS applications, recent research has explored the compound's potential in oncology. A 2024 paper in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel analogs of 7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-2,4-dione and their evaluation as inhibitors of histone deacetylases (HDACs). The results indicated that certain analogs exhibited potent HDAC inhibitory activity, with IC50 values in the nanomolar range, making them candidates for further development as anticancer agents.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity, and scalability of synthesis need to be addressed. A recent review article in Expert Opinion on Drug Discovery (2024) emphasized the need for more comprehensive in vivo studies to validate the therapeutic potential of 7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-2,4-dione and its derivatives.

In conclusion, 7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-2,4-dione (CAS: 85175-49-1) represents a versatile scaffold with significant potential in drug discovery. Ongoing research continues to uncover new applications and optimize its pharmacological properties, paving the way for future therapeutic innovations.

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